(Z)-2-(2-cyano-3-(5-(3-(trifluoromethyl)phenyl)furan-2-yl)acrylamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide

• IUPAC Name: 2-[[(Z)-2-cyano-3-[5-[3-(trifluoromethyl)phenyl]furan-2-yl]prop-2-enoyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C24H18F3N3O3S/c25-24(26,27)15-5-3-4-13(10-15)18-9-8-16(33-18)11-14(12-28)22(32)30-23-20(21(29)31)17-6-1-2-7-19(17)34-23/h3-5,8-11H,1-2,6-7H2,(H2,29,31)(H,30,32)/b14-11-
• InChI Key: RVLIHGGNQPIWAC-KAMYIIQDSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=C(S2)NC(=O)C(=CC3=CC=C(O3)C4=CC(=CC=C4)C(F)(F)F)C#N)C(=O)N
• Isomeric SMILES: C1CCC2=C(C1)C(=C(S2)NC(=O)/C(=C\C3=CC=C(O3)C4=CC(=CC=C4)C(F)(F)F)/C#N)C(=O)N
• Molecular Formula: C24H18F3N3O3S
• Molecular Weight: 485.5 g/mol

Description

(Z)-2-(2-cyano-3-(5-(3-(trifluoromethyl)phenyl)furan-2-yl)acrylamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide is a useful research compound. Its molecular formula is C24H18F3N3O3S and its molecular weight is 485.48. The purity is usually 95%.
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Scientific Research Applications

Antirheumatic Potential

Studies have shown that related compounds, such as ethyl 2-(2-cyano-3-mercapto-3-(phenylamino)acrylamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate and its metal complexes, exhibit significant antioxidant, analgesic, and anti-rheumatic effects. These findings were based on in vivo models, suggesting potential for the development of new antirheumatic therapies (Sherif & Hosny, 2014).

Analgesic Agents

Another area of research involves the synthesis of a series of compounds for their analgesic activity. Compounds such as 7-aroyl-2,3-dihydrobenzo[b]furan-3-carboxylic acids and 7-benzoyl-2,3-dihydrobenzo[b]thiophene-3-carboxylic acids were evaluated for their ability to produce analgesic effects with low gastric irritancy, indicating their potential as pain management agents (Boyle et al., 1986).

Antimicrobial Activities

The synthesis and characterization of carboxamides and their metal complexes, showing antibacterial activities against E. coli, provide insights into the antimicrobial potential of such compounds. This suggests that related compounds could be explored for their effectiveness against a range of bacterial infections (Aktan, Gündüzalp, & Özmen, 2017).

Synthesis of Heterocyclic Compounds

Research into the synthesis of new cyano-substituted compounds, such as bis-benzothiazolyl arylfurans and arylthiophenes, showcases the chemical versatility of this class of compounds. This opens up possibilities for the creation of novel materials with potential applications in various fields including organic electronics and photonics (Racané et al., 2003).

Heat Resistant Polymeric Materials

The development of soluble and curable poly(phthalazinone ether amide)s with terminal cyano groups highlights the application of related compounds in the creation of heat-resistant polymeric materials. Such materials have potential uses in aerospace, automotive, and electronics industries, where materials are required to withstand extreme temperatures (Yu et al., 2009).